(E)-5-(2-((5-bromofuran-2-yl)methylene)hydrazinyl)-6-methyl-1,2,4-triazin-3(2H)-one

• Molecular Formula: C9H8BrN5O2
• Molecular Weight: 298.1 g/mol
• IUPAC Name: 5-[(2E)-2-[(5-bromofuran-2-yl)methylidene]hydrazinyl]-6-methyl-2H-1,2,4-triazin-3-one
• InChI: InChI=1S/C9H8BrN5O2/c1-5-8(12-9(16)15-13-5)14-11-4-6-2-3-7(10)17-6/h2-4H,1H3,(H2,12,14,15,16)/b11-4+
• InChI Key: ZJKHQNCXNCOXHJ-NYYWCZLTSA-N
• Isomeric SMILES: CC1=NNC(=O)N=C1N/N=C/C2=CC=C(O2)Br
• SMILES: CC1=NNC(=O)N=C1NN=CC2=CC=C(O2)Br

Description

(E)-5-(2-((5-bromofuran-2-yl)methylene)hydrazinyl)-6-methyl-1,2,4-triazin-3(2H)-one is a chemical compound that has gained significant attention in scientific research due to its potential medicinal properties. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Mechanism of Action

The mechanism of action of (E)-5-(2-((5-bromofuran-2-yl)methylene)hydrazinyl)-6-methyl-1,2,4-triazin-3(2H)-one is not fully understood. However, it has been reported to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been reported to inhibit the growth of fungi and bacteria by disrupting their cell walls.
Biochemical and Physiological Effects:
This compound has been reported to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells, fungi, and bacteria. It has also been reported to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

The advantages of using (E)-5-(2-((5-bromofuran-2-yl)methylene)hydrazinyl)-6-methyl-1,2,4-triazin-3(2H)-one in lab experiments include its potential as a novel therapeutic agent and its diverse applications in various fields. However, the limitations include the lack of sufficient data on its toxicity, pharmacokinetics, and pharmacodynamics.

Future Directions

There are several future directions for the research on (E)-5-(2-((5-bromofuran-2-yl)methylene)hydrazinyl)-6-methyl-1,2,4-triazin-3(2H)-one. These include:
1. Investigating the toxicity, pharmacokinetics, and pharmacodynamics of this compound in animal models.
2. Developing more efficient and cost-effective synthesis methods for this compound.
3. Exploring the potential of this compound as a herbicide for agricultural applications.
4. Investigating the potential of this compound as a material for the synthesis of new materials.
5. Conducting clinical trials to evaluate the efficacy and safety of this compound as a novel therapeutic agent for cancer, fungal, and bacterial infections.
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential medicinal properties. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields. Further research is needed to fully understand the potential of this compound as a novel therapeutic agent.

Synthesis Methods

The synthesis of (E)-5-(2-((5-bromofuran-2-yl)methylene)hydrazinyl)-6-methyl-1,2,4-triazin-3(2H)-one has been reported using various methods, including the reaction of 5-bromofuran-2-carbaldehyde with hydrazine hydrate, followed by the reaction with 6-methyl-1,2,4-triazin-3(2H)-one. Another method involves the reaction of 5-bromofuran-2-carbaldehyde with hydrazine hydrate and 6-methyl-1,2,4-triazin-3(2H)-one in the presence of acetic acid.

Scientific Research Applications

(E)-5-(2-((5-bromofuran-2-yl)methylene)hydrazinyl)-6-methyl-1,2,4-triazin-3(2H)-one has been studied for its potential applications in various fields, including medicinal chemistry, agriculture, and material science. In medicinal chemistry, this compound has been investigated for its anticancer, antifungal, and antibacterial properties. In agriculture, it has been studied for its potential use as a herbicide. In material science, it has been investigated for its potential use in the synthesis of new materials.